8-[4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoyl]-3-methyl-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

• IUPAC Name: 9-[4-(3,5-dimethylpyrazol-1-yl)butanoyl]-3-methyl-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• InChI: InChI=1S/C18H28N4O3/c1-14-12-15(2)22(19-14)10-4-6-16(23)21-9-5-7-18(8-11-21)13-20(3)17(24)25-18/h12H,4-11,13H2,1-3H3
• InChI Key: KMCPYFIDCHMHTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCCC(=O)N2CCCC3(CC2)CN(C(=O)O3)C)C
• Molecular Formula: C18H28N4O3
• Molecular Weight: 348.4 g/mol

Description

The compound you mentioned contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole rings are known for their various potential applications in the catalysis area but also in medicine or biomimetism studies.

Molecular Structure Analysis

The molecular structure of pyrazole compounds is characterized by π-excess aromatic heterocycle, flat and rigid structure, and thermal stability.

Chemical Reactions Analysis

Pyrazole and its derivatives can promote a unique coordination with the metal ions, which can be used as a precursor for the development of metalloenzyme.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For pyrazole compounds, these properties are determined in large measure by the nature of ligands bound to the metal ion.

Mechanism of Action

The mechanism of action of pyrazole compounds can vary widely depending on their specific structure and the context in which they are used. For example, some pyrazole compounds have been found to have catalytic properties in the oxidation reaction of catechol to o-quinone.

Future Directions

Pyrazole-based compounds have been used in various applications and continue to be an area of active research. They have potential applications in areas such as catalysis, medicine, and biomimetic studies.